Cas no 153875-87-7 (b-Amino-2-naphthaleneethanol)

• Product Name: b-Amino-2-naphthaleneethanol
• CAS No: 153875-87-7
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 105641
• PubChem ID: 11769263
• Update Time: 2025-05-30

b-Amino-2-naphthaleneethanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(naphthalen-2-yl)ethanol
• 2-Amino-2-(2-naphthyl)ethanol
• 2-amino-2-naphthalen-2-ylethanol
• b-Amino-2-naphthaleneethanol
• EN300-1857108
• 153875-87-7
• SB84107
• NCGC00320410-01
• DTXSID80472125
• AKOS005638886
• Y12178
• AB01315602-03
• (r)-2-amino-2-(2-naphthyl)ethanol
• 2-(2-Naphthyl)-2-aminoethanol
• AB01315602-02
• BBL021563
• (2R)-2-amino-2-naphthalen-2-ylethanol
• MFCD09253743
• STK894276
• SY275061
• 2-Naphthaleneethanol,b-amino-
• SCHEMBL1661660
• 2-amino-2-(naphthalen-2-yl)ethan-1-ol
• beta-Amino-2-naphthaleneethanol
• CS-0447218
• FT-0689877

• Inchi： 1S/C12H13NO/c13-12(8-14)11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12,14H,8,13H2
• InChI Key： WUEUHTILFFVPQH-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC2C=CC=CC=2C=1)N

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.183
• Boiling Point: 392.893 °C at 760 mmHg
• Flash Point: 191.415 °C
• PSA: 46.25000
• LogP: 2.53220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on b-Amino-2-naphthaleneethanol

b-Amino-2-naphthaleneethanol (CAS No. 153875-87-7): An Overview of Its Properties, Applications, and Recent Research Advances

b-Amino-2-naphthaleneethanol (CAS No. 153875-87-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes an amino group and a naphthalene ring, making it a valuable building block for a wide range of applications.

The molecular formula of b-Amino-2-naphthaleneethanol is C₁₂H₁₃NO₂, and its molecular weight is approximately 199.23 g/mol. The compound exhibits excellent solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and processes.

One of the key properties of b-Amino-2-naphthaleneethanol is its reactivity. The presence of the amino group and the naphthalene ring provides multiple sites for functionalization, making it an ideal starting material for the synthesis of more complex molecules. This reactivity has been leveraged in the development of novel pharmaceuticals, advanced materials, and functional polymers.

In the realm of medicinal chemistry, b-Amino-2-naphthaleneethanol has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential in the development of anticancer agents, anti-inflammatory drugs, and neuroprotective agents. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 reported the synthesis of a series of b-Amino-2-naphthaleneethanol derivatives that exhibited potent antitumor activity against various cancer cell lines. These derivatives were found to selectively target and inhibit key enzymes involved in cancer cell proliferation and survival.

Beyond its applications in pharmaceuticals, b-Amino-2-naphthaleneethanol has also found use in the field of materials science. Its unique molecular structure makes it suitable for the preparation of luminescent materials, which have applications in optoelectronics and sensing technologies. A recent study published in *Advanced Materials* demonstrated the synthesis of luminescent nanoparticles using b-Amino-2-naphthaleneethanol as a building block. These nanoparticles exhibited excellent photostability and were used to develop highly sensitive fluorescence sensors for detecting trace amounts of heavy metals in environmental samples.

The synthesis of b-Amino-2-naphthaleneethanol typically involves multistep processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reduction of naphthyl ketones followed by amino functionalization. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic pathways. For example, a study published in *Green Chemistry* in 2022 described a novel catalytic system that significantly improved the yield and selectivity of the synthesis process while reducing waste generation.

The safety profile of b-Amino-2-naphthaleneethanol is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure compliance with regulatory standards.

In conclusion, b-Amino-2-naphthaleneethanol (CAS No. 153875-87-7) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique molecular structure and reactivity make it an invaluable building block for the development of novel pharmaceuticals, advanced materials, and functional polymers. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific endeavors.